Cas no 133301-13-0 (2,10-Dodecadiene-4,8-dione,12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-, (10E)-)

• Product name: 2,10-Dodecadiene-4,8-dione,12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-, (10E)-
• CAS No: 133301-13-0
• MF: C₂₂H₃₀O₄
• MW: 358.471207141876
• CID: 207568
• PubChem ID: 6439349

2,10-Dodecadiene-4,8-dione,12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-, (10E)- Chemical and Physical Properties

Names and Identifiers

• 2,10-Dodecadiene-4,8-dione,12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-, (10E)-
• (10E)-12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyldodeca-2,10-diene-4,8-dione
• mediterraneone
• 2,10-Dodecadiene-4,8-dione, 12-(2-hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-, (E)-
• CHEMBL463068
• mediterranenone
• DTXSID801126100
• (10E)-12-(2-Hydroxy-5-methoxy-3-methylphenyl)-2,10-dimethyl-2,10-dodecadiene-4,8-dione
• 133301-13-0

• Inchi： InChI=1S/C22H30O4/c1-15(2)11-19(23)7-6-8-20(24)12-16(3)9-10-18-14-21(26-5)13-17(4)22(18)25/h9,11,13-14,25H,6-8,10,12H2,1-5H3/b16-9+
• InChI Key： CVEFQWHXBDODSR-CXUHLZMHSA-N
• SMILES： C/C(=C/C(CCCC(C/C(=C/CC1C=C(OC)C=C(C)C=1O)/C)=O)=O)/C

Computed Properties

• Exact Mass: 358.2145
• Monoisotopic Mass: 358.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 4.5

Experimental Properties

• PSA: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols